N-ethyl-N-phenyl[1,2,5]oxadiazolo[3,4-e][1,2,4]triazolo[4,3-a]pyrazin-5-amine

• IUPAC Name: N-ethyl-N-phenyl-4-oxa-1,3,5,7,10,11-hexazatricyclo[7.3.0.02,6]dodeca-2,5,7,9,11-pentaen-8-amine
• InChI: InChI=1S/C13H11N7O/c1-2-19(9-6-4-3-5-7-9)12-13-16-14-8-20(13)11-10(15-12)17-21-18-11/h3-8H,2H2,1H3
• InChI Key: PEPAEVQRLSZGIN-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C2=NC3=NON=C3N4C2=NN=C4
• Molecular Formula: C13H11N7O
• Molecular Weight: 281.27 g/mol

Description

N-ethyl-N-phenyl[1,2,5]oxadiazolo[3,4-e][1,2,4]triazolo[4,3-a]pyrazin-5-amine, also known as EPAT, is a chemical compound that has been of interest in scientific research due to its potential applications in various fields.

Scientific Research Applications

N-ethyl-N-phenyl[1,2,5]oxadiazolo[3,4-e][1,2,4]triazolo[4,3-a]pyrazin-5-amine has been studied for its potential applications in various fields such as cancer research, neurology, and cardiovascular research. In cancer research, N-ethyl-N-phenyl[1,2,5]oxadiazolo[3,4-e][1,2,4]triazolo[4,3-a]pyrazin-5-amine has been shown to inhibit the growth of cancer cells by inducing apoptosis. In neurology, N-ethyl-N-phenyl[1,2,5]oxadiazolo[3,4-e][1,2,4]triazolo[4,3-a]pyrazin-5-amine has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. In cardiovascular research, N-ethyl-N-phenyl[1,2,5]oxadiazolo[3,4-e][1,2,4]triazolo[4,3-a]pyrazin-5-amine has been shown to have vasodilatory effects, which could potentially be used to treat hypertension.

Mechanism of Action

N-ethyl-N-phenyl[1,2,5]oxadiazolo[3,4-e][1,2,4]triazolo[4,3-a]pyrazin-5-amine has been shown to act as a nitric oxide (NO) donor, which leads to an increase in cyclic guanosine monophosphate (cGMP) levels. This increase in cGMP levels leads to vasodilation, which can explain its potential use in treating hypertension. In cancer cells, N-ethyl-N-phenyl[1,2,5]oxadiazolo[3,4-e][1,2,4]triazolo[4,3-a]pyrazin-5-amine has been shown to induce apoptosis by activating the caspase-3 pathway.
Biochemical and Physiological Effects:
N-ethyl-N-phenyl[1,2,5]oxadiazolo[3,4-e][1,2,4]triazolo[4,3-a]pyrazin-5-amine has been shown to have vasodilatory effects, which can lead to a decrease in blood pressure. In addition, N-ethyl-N-phenyl[1,2,5]oxadiazolo[3,4-e][1,2,4]triazolo[4,3-a]pyrazin-5-amine has been shown to induce apoptosis in cancer cells, which could potentially be used in cancer therapy. However, further research is needed to fully understand the biochemical and physiological effects of N-ethyl-N-phenyl[1,2,5]oxadiazolo[3,4-e][1,2,4]triazolo[4,3-a]pyrazin-5-amine.

Advantages and Limitations for Lab Experiments

One advantage of using N-ethyl-N-phenyl[1,2,5]oxadiazolo[3,4-e][1,2,4]triazolo[4,3-a]pyrazin-5-amine in lab experiments is its potential use in cancer therapy. N-ethyl-N-phenyl[1,2,5]oxadiazolo[3,4-e][1,2,4]triazolo[4,3-a]pyrazin-5-amine has been shown to induce apoptosis in cancer cells, which could potentially be used in cancer treatment. However, one limitation of using N-ethyl-N-phenyl[1,2,5]oxadiazolo[3,4-e][1,2,4]triazolo[4,3-a]pyrazin-5-amine in lab experiments is its potential toxicity. Further research is needed to fully understand the toxicity of N-ethyl-N-phenyl[1,2,5]oxadiazolo[3,4-e][1,2,4]triazolo[4,3-a]pyrazin-5-amine.

Future Directions

There are several future directions for research on N-ethyl-N-phenyl[1,2,5]oxadiazolo[3,4-e][1,2,4]triazolo[4,3-a]pyrazin-5-amine. One area of research could focus on the potential use of N-ethyl-N-phenyl[1,2,5]oxadiazolo[3,4-e][1,2,4]triazolo[4,3-a]pyrazin-5-amine in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of research could focus on the potential use of N-ethyl-N-phenyl[1,2,5]oxadiazolo[3,4-e][1,2,4]triazolo[4,3-a]pyrazin-5-amine in cardiovascular research. In addition, further research is needed to fully understand the toxicity of N-ethyl-N-phenyl[1,2,5]oxadiazolo[3,4-e][1,2,4]triazolo[4,3-a]pyrazin-5-amine and its potential use in cancer therapy.

Synthesis Methods

The synthesis of N-ethyl-N-phenyl[1,2,5]oxadiazolo[3,4-e][1,2,4]triazolo[4,3-a]pyrazin-5-amine involves a reaction between 3-phenyl-1H-1,2,4-triazole-5(4H)-thione and ethyl 2-bromoacetate in the presence of a base such as potassium carbonate. The resulting product is then treated with hydrazine hydrate to form N-ethyl-N-phenyl[1,2,5]oxadiazolo[3,4-e][1,2,4]triazolo[4,3-a]pyrazin-5-amine.